Cas no 38452-40-3 (4,5-dimethoxy-2-methylphenyl methyl sulphone)

• Product Name: 4,5-dimethoxy-2-methylphenyl methyl sulphone
• CAS No: 38452-40-3
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 923505
• PubChem ID: 170055
• Update Time: 2025-04-19

4,5-dimethoxy-2-methylphenyl methyl sulphone Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-2-methylphenyl methyl sulphone
• 1,2-dimethoxy-4-methyl-5-methylsulfonylbenzene
• 1,2-Dimethoxy-4-methyl-5-(methylsulfonyl)benzene
• 4,5-Dimethoxy-2-methylphenyl methyl sulfone
• benzene, 1,2-dimethoxy-4-methyl-5-(methylsulfonyl)-
• 38452-40-3
• RX-71112
• RX 71112
• DTXSID70191772
• (4,5-dimethoxy-2-methyl-phenyl)-methylsulphone

• Inchi： 1S/C10H14O4S/c1-7-5-8(13-2)9(14-3)6-10(7)15(4,11)12/h5-6H,1-4H3
• InChI Key： BDSQTUZWUIXSNF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=CC=1C)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 230.06132
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes